Cas no 244767-74-6 (Benzonitrile, 4-[[4-(2,4,6-trimethylphenoxy)-2-pyrimidinyl]amino]-)

• Product name: Benzonitrile, 4-[[4-(2,4,6-trimethylphenoxy)-2-pyrimidinyl]amino]-
• CAS No: 244767-74-6
• MF: C₂₀H₁₈N₄O
• MW: 330.383
• CID: 3918972
• PubChem ID: 488767

Benzonitrile, 4-[[4-(2,4,6-trimethylphenoxy)-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[4-(2,4,6-trimethylphenoxy)-2-pyrimidinyl]amino]-
• CHEMBL305803
• SCHEMBL1182300
• FOAAECKTFHPTHX-UHFFFAOYSA-N
• 244767-74-6
• 4-[(4-(2,4,6-trimethylphenoxy)-2-pyrimidinyl]amino]benzonitrile
• 4-[[4-(2,4,6-trimethylphenoxy)pyrimidin-2-yl]amino]benzonitrile
• DTXSID301175588
• 4-[[4-(2,4,6-trimethylphenoxy)-2-pyrimidinyl]amino]benzonitrile
• Benzonitrile, 4-[[4-(4-bromo-2,6-dimethylphenoxy)-2-pyrimidinyl]amino]-

• Inchi： InChI=1S/C20H18N4O/c1-13-10-14(2)19(15(3)11-13)25-18-8-9-22-20(24-18)23-17-6-4-16(12-21)5-7-17/h4-11H,1-3H3,(H,22,23,24)
• InChI Key： FOAAECKTFHPTHX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 330.14806121Da
• Monoisotopic Mass: 330.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.8Ų